Cas no 2294783-29-0 (2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid)

• Product Name: 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid
• CAS No: 2294783-29-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5804769
• PubChem ID: 165879791
• Update Time: 2025-05-20

2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2294783-29-0
• EN300-5826495
• 2-(3,3-dimethylcyclobutyl)-2-methoxyacetic acid
• 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid

• Inchi： 1S/C9H16O3/c1-9(2)4-6(5-9)7(12-3)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： YOGNRWMZHPGCGJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1CC(C)(C)C1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid

Introduction to 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic Acid (CAS No. 2294783-29-0)

2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid, identified by the chemical identifier CAS No. 2294783-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif—a cyclobutyl ring substituted with dimethyl groups and a methoxyacetic acid moiety—holds promise for various applications in medicinal chemistry and drug development. The structural integrity of this molecule, particularly the rigid cycloalkyl backbone, contributes to its distinct physicochemical properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid consists of a cyclobutane ring with two methyl groups at the 3-position, attached to a central carbon atom that is further linked to a methoxyacetic acid side chain. This configuration imparts steric hindrance and electronic characteristics that can be exploited in the design of enzyme inhibitors, receptor modulators, and other pharmacophores. The presence of both a methoxy group and an acetic acid moiety allows for diverse functionalization strategies, enabling chemists to tailor the compound’s biological activity and pharmacokinetic profile.

In recent years, the demand for structurally complex and biologically active compounds has surged, driven by the need for more effective and selective therapeutic agents. 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid has emerged as a compound of interest due to its potential utility in addressing unmet medical needs. Its unique structural features make it an attractive candidate for further exploration in synthetic chemistry and drug discovery pipelines.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The rigid cyclobutyl core provides a stable scaffold that can be modified without compromising the overall structure’s integrity. This stability is particularly advantageous in drug design, where maintaining structural fidelity is crucial for achieving desired biological effects. Additionally, the methoxyacetic acid side chain offers opportunities for hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors.

The pharmacological relevance of 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid has been explored in several cutting-edge research studies. For instance, researchers have investigated its potential as an inhibitor of specific metabolic enzymes that are implicated in various diseases. By leveraging computational modeling and high-throughput screening techniques, scientists have identified derivatives of this compound that exhibit enhanced binding affinity and selectivity towards target proteins. These findings underscore the importance of 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid as a starting point for developing novel therapeutic interventions.

Moreover, the compound’s synthetic accessibility has been demonstrated through multiple synthetic routes that have been optimized for scalability and efficiency. These methods include traditional organic synthesis techniques as well as more modern approaches such as transition-metal-catalyzed reactions. The ability to produce this compound in good yields and purity is essential for both academic research and industrial applications. Several research groups have reported on novel synthetic pathways that improve upon existing methods, further solidifying the compound’s role as a key intermediate in pharmaceutical chemistry.

The biological activity of 2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid has been studied across various biological systems. Preliminary experiments have shown that this compound interacts with specific enzymes and receptors in ways that suggest potential therapeutic benefits. For example, studies indicate that derivatives of this molecule may inhibit enzymes involved in inflammatory pathways, offering hope for new treatments against chronic inflammatory diseases. Additionally, its interaction with certain receptor families has been explored as a basis for developing drugs targeting neurological disorders.

In conclusion,2-(3,3-Dimethylcyclobutyl)-2-methoxyacetic acid (CAS No. 2294783-29-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its potential as a scaffold for drug discovery continues to be explored through interdisciplinary research efforts aimed at addressing complex medical challenges. As our understanding of molecular interactions deepens, compounds like this are poised to play pivotal roles in the development of next-generation therapeutics.